Cas no 1217863-64-3 (N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride)

• Product Name: N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride
• CAS No: 1217863-64-3
• MF: C₁₃H₁₉ClN₄O
• MW: 282.769161462784
• CID: 4822691
• Update Time: 2025-10-31

N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-CYCLOPROPYL-2-(1-PIPERAZINYL)NICOTINAMIDE HYDROCHLORIDE
• N-Cyclopropyl-2-(piperazin-1-yl)nicotinamide hydrochloride
• N-CYCLOPROPYL-2-(1-PIPERAZINYL)NICOTINAMIDE HCL
• C13H18N4O.HCl
• Y4621
• A26688
• N-Cyclopropyl-2-piperazin-1-yl-nicotinamide hydrochloride
• N-Cyclopropyl-2-(piperazin-1-yl)pyridine-3-carboxamide--hydrogen chloride (1/1)
• N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride

• Inchi： 1S/C13H18N4O.ClH/c18-13(16-10-3-4-10)11-2-1-5-15-12(11)17-8-6-14-7-9-17;/h1-2,5,10,14H,3-4,6-9H2,(H,16,18);1H
• InChI Key： SFEPAYLNRZVCMW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=CN=C1N1CCNCC1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Topological Polar Surface Area: 57.3

Additional information on N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride

N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry

N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride (CAS No. 1217863-64-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of nicotinamides and is characterized by its unique structural features, which include a cyclopropyl group and a piperazine ring. These structural elements contribute to its pharmacological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride consists of a nicotinamide core with a cyclopropyl substituent at the N-position and a piperazine ring attached to the 2-position. The presence of the cyclopropyl group adds steric hindrance and influences the compound's conformational flexibility, which can affect its binding affinity to biological targets. The piperazine ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various receptors, enhancing the compound's pharmacological activity.

Recent studies have highlighted the potential of N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neuroprotection. By selectively targeting these receptors, N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride may help improve cognitive deficits and reduce neurodegeneration.

In addition to its neuroprotective effects, N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory processes play a crucial role in various diseases, including chronic pain conditions and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Furthermore, it demonstrates low toxicity and good safety margins, which are essential considerations for drug development.

Clinical trials are currently underway to evaluate the efficacy and safety of N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its mechanism of action. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, N-Cyclopropyl-2-(1-piperazinyl)nicotinamide hydrochloride (CAS No. 1217863-64-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, anti-inflammatory treatments, and other medical conditions. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for advancing medical treatments and improving patient outcomes.